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Compound of Interest

Compound Name:
1-(4,5-Dimethoxy-2-

methylphenyl)but-2-en-1-one

CAS No.: 207233-94-1

Cat. No.: B1616737

Get Quote

Chemical Architecture & Physicochemical Profile
2-Methyl-4,5-dimethoxycrotonophenone is a functionalized aryl ketone characterized by a

highly electron-rich aromatic ring coupled to an electron-deficient

-unsaturated carbonyl system. Its structural distinctiveness lies in the ortho-methyl blockade
(position 2), which exerts significant steric control over subsequent cyclization or addition
reactions.
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Property Specification

IUPAC Name
(E)-1-(4,5-dimethoxy-2-methylphenyl)but-2-en-

1-one

CAS Number 207233-94-1

Molecular Formula C₁₃H₁₆O₃

Molecular Weight 220.27 g/mol

SMILES COC1=C(OC)C=C(C(=O)C=CC)C(C)=C1

Key Functional Groups -unsaturated ketone (Michael acceptor),

Veratrole moiety

LogP (Predicted) ~2.5 - 2.8 (Lipophilic)

Electronic Character
The molecule features a "push-pull" electronic system:

The Push: The 4,5-dimethoxy groups (veratrole motif) strongly donate electron density into

the phenyl ring via resonance (+M effect).

The Pull: The crotonyl carbonyl group withdraws density, activating the

-carbon of the alkene for nucleophilic attack.

The Steer: The 2-methyl group provides steric bulk, forcing planarity adjustments and

directing electrophilic aromatic substitutions or cyclizations to the opposing ortho-position

(position 6).

Synthetic Pathways & Production Logic
For research applications, the synthesis of 2-Methyl-4,5-dimethoxycrotonophenone typically

follows a Friedel-Crafts acylation strategy. The choice of reagents here is critical to avoid

polymerization of the crotonyl moiety.
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Protocol: Friedel-Crafts Acylation (Lewis Acid Mediated)
[2]
Rationale: Direct acylation of 3,4-dimethoxytoluene (homoveratrole) is preferred over Grignard

additions to nitriles due to higher atom economy and regioselectivity.

Substrate Preparation: Dissolve 3,4-dimethoxytoluene in anhydrous Dichloromethane

(DCM).

Catalyst Activation: Cool to 0°C. Slowly add Aluminum Chloride (

) or Tin(IV) Chloride (

). Note:

is milder and reduces polymerization of the crotonyl chloride.

Acylating Agent: Dropwise addition of crotonyl chloride (or crotonic anhydride).

Regiocontrol: The 1-methyl group directs ortho/para. The 3,4-dimethoxy groups direct

ortho/para. The position para to the 4-methoxy group (position 1 relative to the ring, creating

the 2-methyl product) is electronically favored and sterically accessible.

Quench & Isolation: Pour over crushed ice/HCl. Extract with DCM. Recrystallize from

Ethanol/Hexane.

Mechanistic Pathway Diagram[1][3]

3,4-Dimethoxytoluene
(Homoveratrole)

Sigma Complex
(Electrophilic Attack)

 Friedel-Crafts
Acylation

Crotonyl Chloride
+ SnCl4 (DCM, 0°C)

2-Methyl-4,5-dimethoxy-
crotonophenone

 -HCl
(Aromatization)

Click to download full resolution via product page

Figure 1: Friedel-Crafts synthesis pathway emphasizing the transition from homoveratrole to

the target crotonophenone.
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Core Reactivity: The Indanone Gateway
The primary utility of 2-Methyl-4,5-dimethoxycrotonophenone in drug development is its role as

a precursor for substituted indanones via acid-mediated cyclization (Nazarov-type or Friedel-

Crafts alkylation).

The "Blocked Ortho" Advantage
In typical crotonophenone cyclizations, ring closure can occur at either ortho position. However,

this molecule possesses a methyl group at C2.

Result: Cyclization is forced exclusively to C6.

Product:4,5,6-Trimethoxy-like scaffolds (specifically 4-methyl-5,6-dimethoxy-3-methyl-1-

indanone derivatives).

This regiocontrol is vital for synthesizing analogs of Donepezil (Aricept) or Indatraline, where

the position of methoxy groups on the fused ring system dictates receptor binding affinity.

Experimental Protocol: Cyclization to Indanone
Reagent: Polyphosphoric Acid (PPA) or Triflic Acid (

).

Conditions: Heat neat or in high-boiling solvent (e.g., Toluene) at 80-100°C.

Mechanism: Protonation of the enone

formation of a pentadienyl cation

conrotatory electrocyclic ring closure

re-aromatization.

Impurity Profiling & Safety (Michael Acceptor
Status)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1616737?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


In the context of pharmaceutical manufacturing, 2-Methyl-4,5-dimethoxycrotonophenone is

structurally flagged as a Potential Genotoxic Impurity (PGI) due to its Michael acceptor moiety.

The Michael Acceptor Risk
The

-unsaturated ketone motif can covalently bind to nucleophilic residues (Cysteine thiols, DNA
bases) via 1,4-addition.

Toxicological Alert: Skin sensitization and potential mutagenicity.

Analytical Monitoring: If this compound is used as an intermediate, residual levels in the final

API must be controlled to ppm levels (typically < threshold of toxicological concern, TTC).

Analytical Detection (LC-MS/MS)
For detection in complex matrices (silicone extracts or reaction mixtures), the following

transitions are characteristic:

Ionization: ESI Positive Mode.

Precursor Ion:

m/z.

Key Fragments:

165 m/z: Loss of the crotonyl tail (

), leaving the dimethyl-methoxy-phenyl cation.

193 m/z: Loss of CO (carbonyl).

Reactivity & Degradation Logic
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Figure 2: Dual pathway analysis showing the constructive synthetic route (Green) versus the

toxicological impurity pathway (Red).

Summary of Applications
Scaffold Synthesis: A rigid, regiodefined precursor for tricyclic pharmacophores (indanones,

indenones).

Environmental Marker: Identified in the Norman Network as a substance of interest in

environmental screening, likely arising from polymer degradation or specific industrial

effluents.

Analytical Standard: Used to calibrate impurity profiles for drugs synthesized via crotonyl-

Friedel-Crafts routes.

References
Norman Network. (n.d.). Substance Factsheet: 2-METHYL-4,5

DIMETHOXYCROTONOPHENONE (CAS 207233-94-1). Norman Substance Database.

Retrieved from [Link]

Zenodo Repository. (2023). Chemical Inventory Datasets including CAS 207233-94-1.

Zenodo. Retrieved from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1616737/docs?utm_src=pdf-body-img#technical-monograph-2-methyl-4-5-dimethoxycrotonophenone
https://www.norman-network.com/nds/factsheets/
https://zenodo.org/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1616737?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Beilstein Journal of Organic Chemistry. (2017). Synthesis of 1-indanones with a broad range

of biological activity. Beilstein-Institut. Retrieved from [Link]

Organic Chemistry Portal. (n.d.). Synthesis of Indanones: Mechanisms and Protocols.

Retrieved from [Link]

To cite this document: BenchChem. [Technical Monograph: 2-Methyl-4,5-
dimethoxycrotonophenone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1616737/docs#technical-monograph-2-methyl-4-5-
dimethoxycrotonophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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